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Cat. No.: B1195761

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the elemental analysis of
ferric gluconate, a critical process for ensuring the quality, safety, and efficacy of this widely
used iron supplement. This document details the theoretical elemental composition,
methodologies for its determination, and potential elemental impurities.

Core Composition of Ferric Gluconate

Ferric gluconate is a complex of iron with gluconic acid. The chemical formula for the
anhydrous form is CizH22FeO14.[1] More commonly, it is found in its dihydrate form,
C12H22Fe014-2H20.[2][3][4][5] The theoretical elemental composition of both forms is crucial for
the verification of the substance's identity and purity.

Table 1: Theoretical Elemental Composition of Ferric Gluconate
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Dihydrate
Element Anhydrous (Ci1zH22Fe014)

(C12H22Fe014:2H20)
Molecular Weight 446.14 g/mol [1] 482.17 g/mol [2][3][5]
Carbon (C) 32.30% 29.88%
Hydrogen (H) 4.97% 5.43%
Iron (Fe) 12.52% 11.58%
Oxygen (O) 50.21% 53.11%

Note: These are calculated theoretical values. Experimental results may vary slightly.

Analytical Methodologies for Elemental
Composition

A multi-faceted approach is required to accurately determine the elemental composition of
ferric gluconate. This typically involves a combination of combustion analysis for organic
elements and atomic spectroscopy for iron and trace metals.

Determination of Iron Content

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Atomic Absorption
Spectroscopy (AAS) are the preferred methods for the precise quantification of iron content.

Table 2: Typical Iron Content in Ferric Gluconate Formulations

Formulation Labeled Elemental Iron Content

Sodium Ferric Gluconate Complex in Sucrose )
12.5 mg/mL (62.5 mg/5 mL vial)[6][7][8]

Injection

Ferrous Gluconate Tablets Approximately 12% of the salt form[9]

Determination of Carbon, Hydrogen, and Oxygen
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Combustion analysis is the standard method for determining the carbon and hydrogen content
of organic and organometallic compounds.[10][11][12][13] Oxygen is typically determined by
pyrolysis or calculated by difference.

Analysis of Elemental Impurities

Regulatory bodies such as the FDA provide guidelines for controlling elemental impurities in
drug products. ICP-MS is a powerful technique for detecting and quantifying trace elemental
impurities.

Table 3: Common Elemental Impurities and their Typical Limits in Gluconate Salts

Typical Concentration

Element Class Limit
Cadmium (Cd) 1 < 0.5 ppm
Lead (Pb) 1 < 0.5 ppm
Arsenic (As) 1 < 1.5 ppm
Mercury (Hg) 1 < 3.0 ppm
Cobalt (Co) 2A < 5.0 ppm
Vanadium (V) 2A < 10.0 ppm
Nickel (Ni) 2A < 20.0 ppm

Note: This is not an exhaustive list and limits may vary based on specific regulations and
product formulations.

Experimental Protocols

Detailed and validated experimental protocols are essential for obtaining accurate and
reproducible results.

Protocol for Iron (Fe) Determination by ICP-MS

o Sample Preparation (Digestion):
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o Accurately weigh a sample of ferric gluconate.
o Place the sample in a clean, acid-washed digestion vessel.
o Add a suitable volume of high-purity nitric acid (e.g., 5-10 mL).

o Digest the sample using a microwave digestion system. A typical program involves
ramping the temperature to 180-200°C and holding for 20-30 minutes.

o After cooling, quantitatively transfer the digested sample to a volumetric flask and dilute to
a known volume with deionized water.

e Instrument Parameters:
o Instrument: Inductively Coupled Plasma-Mass Spectrometer.
o RF Power: Typically 1300-1600 W.
o Plasma Gas Flow: 10-15 L/min.
o Auxiliary Gas Flow: 0.8-1.2 L/min.
o Nebulizer Gas Flow: 0.7-1.0 L/min.
o Monitored Isotope: 5°Fe or >7Fe.
 Calibration:

o Prepare a series of calibration standards from a certified iron standard solution. The
concentration range should bracket the expected iron concentration in the prepared
samples.

o The calibration standards should be matrix-matched with the samples (i.e., contain the
same concentration of acid).

e Analysis:

o Aspirate the blank, calibration standards, and samples into the ICP-MS.
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o Measure the intensity of the selected iron isotope.

o Construct a calibration curve by plotting the intensity versus the concentration of the
standards.

o Determine the concentration of iron in the samples from the calibration curve.

Protocol for Carbon (C) and Hydrogen (H) Determination
by Combustion Analysis

e Sample Preparation:
o Accurately weigh 1-3 mg of the ferric gluconate sample into a tin or silver capsule.
o Seal the capsule to ensure no loss of sample.
e Instrument Parameters (Elemental Analyzer):
o Combustion Furnace Temperature: 900-1100°C.
o Reduction Furnace Temperature: 600-850°C (containing copper).
o Carrier Gas: High-purity helium.
o Oxygen: High-purity oxygen for combustion.
 Calibration:

o Analyze a certified organic standard with known C and H content (e.g., acetanilide,
sulfanilic acid) to create a calibration curve.

e Analysis:
o The sample is introduced into the combustion furnace.

o The sample undergoes complete combustion in the presence of oxygen, converting
carbon to carbon dioxide (COz) and hydrogen to water (Hz20).
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o The combustion gases are passed through a reduction furnace to remove excess oxygen
and reduce nitrogen oxides to nitrogen gas.

o The CO:z and H20 are separated by a chromatographic column and detected by a thermal
conductivity detector (TCD).

o The C and H content of the sample is calculated based on the detector response and the
calibration.

Workflow and Data Analysis Visualization

The following diagrams illustrate the logical flow of the elemental analysis process.
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Caption: General workflow for the elemental analysis of ferric gluconate.
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Caption: Logical relationship of analytical techniques to elemental composition data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ferrous Gluconate | C12H22FeO14 | CID 23616740 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. enzymax.net [enzymax.net]

3. X3860E [fao.org]

4. Cas 6047-12-7,Ferrous gluconate | lookchem [lookchem.com]

5. fao.org [fao.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1195761?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195761?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-Gluconate
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-Gluconate
https://enzymax.net/gluconate/Ferrous%20Gluconate.pdf
https://www.fao.org/4/x3860e/X3860E15.htm
https://www.lookchem.com/casno6047-12-7.html
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-191.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

6. globalrph.com [globalrph.com]

7. [Table, Concentrations of elemental iron in typical iron tablets] - LiverTox - NCBI Bookshelf
[ncbi.nim.nih.gov]

o 8. datapdf.com [datapdf.com]

e 9. Combustion Analysis [preparatorychemistry.com]

e 10. Combustion analysis - Wikipedia [en.wikipedia.org]
e 11. chem.libretexts.org [chem.libretexts.org]

e 12. velp.com [velp.com]

e 13.rsc.org [rsc.org]

 To cite this document: BenchChem. [Elemental Analysis of Ferric Gluconate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195761#elemental-analysis-of-ferric-gluconate-
composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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